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Compound of Interest

Compound Name: 2-Chloro-6-methyinicotinonitrile

Cat. No.: B046695

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for key
chemical reactions involving 2-Chloro-6-methylnicotinonitrile. This versatile building block is
a valuable precursor in the synthesis of various heterocyclic compounds, particularly
derivatives of 2-aminopyridine, which are of significant interest in medicinal chemistry and drug
discovery. The protocols detailed below cover amination, hydrolysis, and palladium-catalyzed
cross-coupling reactions.

. Chemical Transformations of 2-Chloro-6-
methylnicotinonitrile

2-Chloro-6-methylnicotinonitrile serves as a key intermediate for the synthesis of a variety of
functionalized pyridine derivatives. The primary reaction pathways include nucleophilic
substitution of the chloro group and hydrolysis of the nitrile group.

Logical Relationship of Synthetic Pathways
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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